Cas no 1549996-19-1 (1-4-(2,3-dichlorobenzoyl)morpholin-2-ylethan-1-amine)

• Product Name: 1-4-(2,3-dichlorobenzoyl)morpholin-2-ylethan-1-amine
• CAS No: 1549996-19-1
• MF: C₁₃H₁₆Cl₂N₂O₂
• MW: 303.184341430664
• CID: 5707795
• PubChem ID: 81484784
• Update Time: 2025-05-21

1-4-(2,3-dichlorobenzoyl)morpholin-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS020063123
• EN300-185899
• 1549996-19-1
• 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine
• 1-4-(2,3-dichlorobenzoyl)morpholin-2-ylethan-1-amine

• Inchi： 1S/C13H16Cl2N2O2/c1-8(16)11-7-17(5-6-19-11)13(18)9-3-2-4-10(14)12(9)15/h2-4,8,11H,5-7,16H2,1H3
• InChI Key： HHKHHPGBSUMVDE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(N1CCOC(C(C)N)C1)=O)Cl

Computed Properties

• Exact Mass: 302.0588831g/mol
• Monoisotopic Mass: 302.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-4-(2,3-dichlorobenzoyl)morpholin-2-ylethan-1-amine

1-4-(2,3-Dichlorobenzoyl)Morpholin-2-Ylethan-1-Amine: A Comprehensive Overview

The compound 1-4-(2,3-dichlorobenzoyl)morpholin-2-ylethan-1-amine, with CAS No. 1549996-19-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of morpholine derivatives, which are widely explored for their potential therapeutic applications. The structure of this molecule is characterized by a morpholine ring substituted with a 2,3-dichlorobenzoyl group at the 4-position and an ethanamine moiety at the 2-position. This unique combination of functional groups endows the compound with distinctive chemical and biological properties.

Recent advancements in chemical synthesis have enabled researchers to efficiently synthesize 1-4-(2,3-dichlorobenzoyl)morpholin-2-ylethan-1-amine through a variety of methods. One notable approach involves the coupling reaction between morpholine derivatives and appropriately substituted benzoyl chlorides, followed by subsequent amine modification. These synthetic strategies have been optimized to enhance yield and purity, making the compound more accessible for further studies.

The pharmacological profile of 1-4-(2,3-dichlorobenzoyl)morpholin-2-ylethan-1-amine has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly those involving protein kinases and other enzyme targets. For instance, research published in 2023 highlighted its ability to inhibit specific kinase activity in vitro, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its enzymatic effects, this compound has shown promising results in modulating cellular signaling pathways associated with inflammation and oxidative stress. Studies conducted on animal models have revealed its anti-inflammatory properties, which could be harnessed for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of 1-4-(2,3-dichlorobenzoyl)morpholin-2-ylenamine also makes it an attractive candidate for further chemical modifications. Researchers are actively exploring analogs with altered substituents to optimize pharmacokinetic properties such as bioavailability and metabolic stability. These efforts are expected to pave the way for the development of more effective therapeutic agents.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods provide critical insights into its molecular integrity and help ensure its reliability for downstream applications.

In conclusion, CAS No. 1549996-19-1, or 1-4-(2,3-dichlorobenzoyl)morpholin-2-ylenetan-amine, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique chemical properties and promising biological activities position it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential for contributing to the development of innovative therapeutic solutions.